Cas no 1259440-06-6 (4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine)
1259440-06-6 structure
Product Name:4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
CAS No:1259440-06-6
MF:C11H14BrN3O3
MW:316.151161670685
CID:2123643
Update Time:2023-08-04
4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
- JTXUCTLSKTYCKM-UHFFFAOYSA-N
- 4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
-
- Inchi: 1S/C11H14BrN3O3/c1-11(2)7-14(3-4-18-11)10-9(15(16)17)5-8(12)6-13-10/h5-6H,3-4,7H2,1-2H3
- InChI Key: JTXUCTLSKTYCKM-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCOC(C)(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Topological Polar Surface Area: 71.2
4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1259440-06-6 (4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent